3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone

• IUPAC Name: 3-(3-bromo-4-methylanilino)-1-(4-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C17H18BrNO2/c1-12-3-6-14(11-16(12)18)19-10-9-17(20)13-4-7-15(21-2)8-5-13/h3-8,11,19H,9-10H2,1-2H3
• InChI Key: LSGKVIOKLKNIBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCCC(=O)C2=CC=C(C=C2)OC)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone is a chemical compound that belongs to the family of phenylpropanones. It is also known as 3-Bromo-4'-Methyl-α-Pyrrolidinopropiophenone (Br-MPPP) and is a synthetic drug that has been used as a designer drug. The compound has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone is not well understood. However, it is believed to act as a central nervous system stimulant and has been reported to produce effects similar to other designer drugs such as cathinones and amphetamines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone are not well studied. However, it has been reported to produce effects such as increased heart rate, blood pressure, and body temperature. It has also been reported to produce euphoria, increased energy, and alertness.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone in lab experiments include its potential use as an analytical reference standard for forensic and toxicology purposes. It can also be used in the development of analytical methods for the detection and quantification of designer drugs in biological samples. The limitations of using this compound include its potential for abuse and its unknown long-term effects on human health.

Future Directions

For research on 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone include studying its mechanism of action and its biochemical and physiological effects. Further research is also needed to determine its long-term effects on human health. Additionally, research can be focused on developing new analytical methods for the detection and quantification of designer drugs in biological samples.

Synthesis Methods

The synthesis of 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone involves the reaction of 3-bromo-4-methylbenzeneamine with 4-methoxybenzaldehyde in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol and is carried out under reflux conditions. The resulting product is purified by recrystallization to obtain pure 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone.

Scientific Research Applications

The compound 3-[(3-bromo-4-methylphenyl)amino]-1-(4-methoxyphenyl)-1-propanone has been used in scientific research for various applications. It has been studied for its potential use as an analytical reference standard for forensic and toxicology purposes. It has also been used in the development of analytical methods for the detection and quantification of designer drugs in biological samples.